Cas no 890794-32-8 (N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine
• CAS No: 890794-32-8
• MF: C₂₃H₂₆N₂O₄S₂
• MW: 458.593543529511
• CID: 5440176
• PubChem ID: 18590912
• Update Time: 2025-07-10

N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-Amino-5-[(4-ethoxyphenyl)amino]-4-(propylsulfonyl)-2-thienyl](4-methylphenyl)methanone
• (3-amino-5-((4-ethoxyphenyl)amino)-4-(propylsulfonyl)thiophen-2-yl)(p-tolyl)methanone
• 890794-32-8
• F3165-0304
• [3-amino-5-(4-ethoxyanilino)-4-propylsulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(4-ETHOXYPHENYL)-5-(4-METHYLBENZOYL)-3-(PROPANE-1-SULFONYL)THIOPHENE-2,4-DIAMINE
• AKOS001850169
• N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C23H26N2O4S2/c1-4-14-31(27,28)22-19(24)21(20(26)16-8-6-15(3)7-9-16)30-23(22)25-17-10-12-18(13-11-17)29-5-2/h6-13,25H,4-5,14,24H2,1-3H3
• InChI Key： BCJCSXVWUDDHFJ-UHFFFAOYSA-N
• SMILES： S(CCC)(C1=C(NC2C=CC(=CC=2)OCC)SC(C(C2C=CC(C)=CC=2)=O)=C1N)(=O)=O

Computed Properties

• Exact Mass: 458.13339966g/mol
• Monoisotopic Mass: 458.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 722.1±60.0 °C(Predicted)
• pka: 1.03±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

Introduction to N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine (CAS No. 890794-32-8)

N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 890794-32-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. The presence of multiple functional groups, including N2-(4-ethoxyphenyl), 5-(4-methylbenzoyl), and 3-(propane-1-sulfonyl), as well as the diamine moiety at the 2,4 positions, contributes to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological profiles. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine suggests that it may interact with biological targets in ways that could lead to novel therapeutic effects.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways. For instance, the ethoxyphenyl group may contribute to its binding affinity for certain enzymes or receptors, while the methylbenzoyl moiety could enhance its metabolic stability. Additionally, the propane-1-sulfonyl group may play a role in improving solubility and bioavailability, which are critical factors for drug development.

The diamine functionality at the 2,4 positions of the thiophene ring is particularly noteworthy, as diamines are known to exhibit a wide range of biological activities. They can serve as substrates or inhibitors for various enzymes and have been explored in the development of antibiotics, antivirals, and anticancer agents. The combination of these features in N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine makes it a promising candidate for further investigation.

Recent studies have begun to uncover the potential therapeutic applications of this compound. Researchers have observed that derivatives with similar structures exhibit inhibitory effects on several key enzymes involved in inflammation and cancer progression. For example, some thiophene-based compounds have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of the methylbenzoyl group in N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine may enhance its interaction with these enzymes, potentially leading to more potent anti-inflammatory effects.

In addition to their anti-inflammatory properties, thiophene derivatives have also been investigated for their anticancer potential. Certain thiophene-based compounds have demonstrated ability to induce apoptosis in cancer cells by interfering with critical signaling pathways. The unique structure of N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine suggests that it may similarly disrupt cancer cell proliferation and survival mechanisms.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and spectroscopic analysis have been employed to ensure high purity and yield. These efforts are crucial for advancing preclinical studies and eventual clinical trials.

The pharmacokinetic properties of N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine are also under investigation. Researchers are focusing on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, N2-(4-ethoxyphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable compound for further research in drug development. As more studies are conducted on this molecule and its derivatives, new insights into its therapeutic potential will continue to emerge.